[2-Methanesulfonyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]methanol

• IUPAC Name: (2-methylsulfonyl-3-prop-2-enylimidazol-4-yl)methanol
• InChI: InChI=1S/C8H12N2O3S/c1-3-4-10-7(6-11)5-9-8(10)14(2,12)13/h3,5,11H,1,4,6H2,2H3
• InChI Key: VFWBXXHYSWKVMB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=C(N1CC=C)CO
• Molecular Formula: C8H12N2O3S
• Molecular Weight: 216.26 g/mol

Description

“[2-Methanesulfonyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]methanol” is a chemical compound with the molecular formula C8H12N2O3S. It has a molecular weight of 216.26. The compound is also known as 1H-Imidazole-5-methanol, 2-(methylsulfonyl)-1-(2-propen-1-yl)-.

Synthesis Analysis

The synthesis of imidazole compounds has been extensively studied. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is an amphoteric in nature i.e., it shows both acidic and basic properties.

Scientific Research Applications

Mechanical Property Analysis of Single Crystals

The compound has been utilized in the study of mechanical properties of single crystals. Researchers have employed molecular mechanics to calculate several mechanical properties such as elastic constant tensors, shear modulus, bulk modulus, Young’s modulus, and Poisson’s ratio. .

Antifungal Applications

Imidazole-containing compounds like this one have shown strong effectiveness against Aspergillus fumigatus , the causative agent for diseases such as pulmonary aspergillosis. .

Selective Separation Materials

This compound has been used in the synthesis of cadmium(II)-imprinted polymers for selective separation. .

Chemopreventive and Anticancer Research

Allyl groups, such as those present in this compound, are being studied for their chemopreventive aspects and investigational anticancer applications. .

Photochemical Property Studies

The compound’s structure includes an allyl group, which is significant in the study of photochemical properties. .

Mechanism of Action

The mechanism of action of imidazole compounds is diverse and depends on the specific derivative. Many imidazole derivatives show biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This suggests that “[2-Methanesulfonyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]methanol” and similar compounds may have potential applications in the development of new therapeutic agents.